Cas no 22964-01-8 (Benzo[b]thiophene-3-ethanamine,N,5-dimethyl-, hydrochloride (1:1))

• Product Name: Benzo[b]thiophene-3-ethanamine,N,5-dimethyl-, hydrochloride (1:1)
• CAS No: 22964-01-8
• MF: C₁₂H₁₆ClNS
• MW: 241.78014087677
• CID: 263012
• PubChem ID: 31578
• Update Time: 2025-04-19

Benzo[b]thiophene-3-ethanamine,N,5-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-ethanamine,N,5-dimethyl-, hydrochloride (1:1)
• methyl-[2-(5-methyl-1-benzothiophen-3-yl)ethyl]azanium,chloride
• N,5-Dimethylbenzo(b)thiophene-3-ethylamine hydrochloride
• BENZO(b)THIOPHENE-3-ETHYLAMINE, N,5-DIMETHYL-, HYDROCHLORIDE
• 22964-01-8

• Inchi： 1S/C12H15NS.ClH/c1-9-3-4-12-11(7-9)10(8-14-12)5-6-13-2;/h3-4,7-8,13H,5-6H2,1-2H3;1H
• InChI Key： VAMSJDDNJTVJPS-UHFFFAOYSA-N
• SMILES： [Cl-].S1C=C(C2C=C(C)C=CC1=2)CC[NH2+]C

Computed Properties

• Exact Mass: 224.9441
• Monoisotopic Mass: 241.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• Boiling Point: 331.5°Cat760mmHg
• Flash Point: 154.3°C
• PSA: 14.1